Cas no 84605-25-4 (Phenol, 1-methylhexylderivs.)

• Product Name: Phenol, 1-methylhexylderivs.
• CAS No: 84605-25-4
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 728337
• PubChem ID: 11106206
• Update Time: 2025-04-19

Phenol, 1-methylhexylderivs. Chemical and Physical Properties

Names and Identifiers

• Phenol, 1-methylhexylderivs.
• 1-METHYLHEXYL-PHENOL
• 2-heptan-2-ylphenol
• SCHEMBL981441
• 84605-25-4

• Inchi： 1S/C13H20O/c1-3-4-5-8-11(2)12-9-6-7-10-13(12)14/h6-7,9-11,14H,3-5,8H2,1-2H3
• InChI Key： CKVQIYQLENENJN-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C)CCCCC

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids